5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile

• CAS RN: 59661-51-7
• Molecular Formula: C12H7N3O
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 5-oxo-4H-pyrrolo[1,2-a]quinazoline-2-carbonitrile
• InChI: InChI=1S/C12H7N3O/c13-6-8-5-11-14-12(16)9-3-1-2-4-10(9)15(11)7-8/h1-5,7H,(H,14,16)
• InChI Key: KPRQXKFHDYCNSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=CC(=CN23)C#N

Description

5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile is a useful research compound. Its molecular formula is C12H7N3O and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under cooling on ice, in a solution of 2-(2,3-dicyanopropen-1-ylamino)benzoic acid methyl ester (E isomer/Z isomer mixture) (Reference Compound 2-1, 40.1 g, 0.166 mol) in ethanol (700 mL), a solution of sodium ethoxide (28.2 g, 0.414 mol) in ethanol (300 mL) was added dropwise. After stirring the reaction solution at room temperature for 2 hours, 1M hydrochloric acid (500 mL) was added under cooling on ice. The precipitated solid was collected by filtration, and washed with water. By drying under reduced pressure, the title Reference Compound (33.8 g, yield: 97%) was obtained as a colorless powder (see Z. Chem. 1961, 1, 349).

Synthesis routes and methods II

Procedure details

Under cooling on ice, boron tribromide (0.100 mL, 1.04 mmol) was added to a solution of 2-[4-(4-methoxyphenyl)piperazin-1-ylmethyl]pyrrolo[1,2-a]quinazolin-5(4H)-one (the above Compound 2-16, 200 mg, 0.515 mmol) in methylene chloride (3.0 mL). The reaction solution was stirred at room temperature for 1 hour. The reaction solution was diluted with methanol (2.0 mL) under cooling on ice, and then concentrated under reduced pressure. The obtained residue was dissolved in 1M sodium hydroxide aqueous solution (2.0 mL), and 2M hydrochloric acid was added so that pH of the solution was 7. The precipitate was collected by filtration, and dried under reduced pressure, to obtain title Compound 3-1 (43.2 mg, yield: 22%) as an orange powder.